(S)-GNA-T-phosphoramidite

• Molecular Formula: C38H47N4O7P
• Molecular Weight: 702.8 g/mol
• InChI: InChI=1S/C38H47N4O7P/c1-27(2)42(28(3)4)50(48-23-11-22-39)49-35(25-41-24-29(5)36(43)40-37(41)44)26-47-38(30-12-9-8-10-13-30,31-14-18-33(45-6)19-15-31)32-16-20-34(46-7)21-17-32/h8-10,12-21,24,27-28,35H,11,23,25-26H2,1-7H3,(H,40,43,44)/t35-,50?/m0/s1
• InChIKey: RIVAXSKTYGDAOA-NMIPJSAASA-N

(S)-GNA-T Phosphoramidite: Acyclic GNA Building Block

(S)-GNA-T-phosphoramidite 是一种甘油核酸（Glycol Nucleic Acid, GNA）胸腺嘧啶亚磷酰胺单体，CAS号为168332-13-6，分子式为C₃₈H₄₇N₄O₇P，分子量702.78 。该化合物属于非天然核酸类似物类别，其骨架由无环三碳丙二醇单元通过3′-2′磷酸二酯键连接而成，与天然DNA/RNA的五碳糖主链存在本质结构差异 [1]。作为固相寡核苷酸合成的基本构建单元，(S)-GNA-T-phosphoramidite 用于合成包含GNA修饰的寡核苷酸链，这些寡核苷酸在适体开发、siRNA治疗药物设计以及自组装纳米材料等领域具有独特应用价值 [1]。

Stereochemistry (S)-enantiomer for right-handed GNA duplex studies Enantiomer-specific pairing context

Workflow Standard DNA synthesizer compatibility Minimal protocol adjustment required

Architecture Acyclic GNA backbone with reported nuclease resistance Supports stability profiling studies

• [1] Schlegel, M. K., & Meggers, E. (2009). Improved Phosphoramidite Building Blocks for the Synthesis of the Simplified Nucleic Acid GNA. Journal of Organic Chemistry, 74(12), 4615–4618. View Source

Why (S)-GNA-T Cannot Be Substituted

GNA 亚磷酰胺单体不能与标准 DNA 亚磷酰胺、LNA（锁核酸）或 UNA（解锁核酸）单体直接互换使用，原因在于其独特的无环骨架结构导致全然不同的双链形成特性与酶稳定性。首先，单个或多个 GNA 核苷酸掺入 DNA 双链会产生高度去稳定化效应，而纯 GNA 双链的热稳定性却显著高于 DNA 和 RNA [1]。其次，与 UNA 单体掺入 DNA 链后降低双链 Tm 值约10°C 的特性相反，GNA/GNA 同源双链展现出比对应 DNA 双链更高的熔解温度 [2]。第三，(S)-GNA 修饰可显著增强寡核苷酸对 3′-外切核酸酶的抗性，而 LNA 虽能大幅提升 Tm 值（每修饰位点+4至+8°C），其抗酶解能力却与 GNA 存在本质差异 [3]。因此，这些在热稳定性、酶稳定性及配对选择性上的定量差异使得 GNA 单体在特定实验设计中不可被其他核酸类似物简单替代。

Enantiomer (S)-GNA supports right-handed RNA duplex accommodation (R)-GNA may not pair productively with RNA, limiting siRNA potency in research models

Backbone GNA acyclic backbone confers 3'-exonuclease resistance DNA-T phosphoramidite lacks acyclic architecture and associated nuclease resistance

Stability GNA modification provides tunable duplex thermal stability LNA-T or 2'-O-methyl-T may over-stabilize or shift duplex properties away from GNA context

• [1] Schlegel, M. K., Peritz, A. E., Kittigowittana, K., Zhang, L., & Meggers, E. (2007). Duplex Formation of the Simplified Nucleic Acid GNA. ChemBioChem, 8(8), 927–932. View Source
• [2] Tomaszewska-Antczak, A., & Guga, P. (2021). Acyclic Nucleic Acids with Phosphodiester Linkages—Synthesis, Properties and Potential Applications. Applied Sciences, 11(24), 12125. View Source
• [3] Egli, M., Schlegel, M. K., & Manoharan, M. (2023). Acyclic (S)-glycol nucleic acid (S-GNA) modification of siRNAs improves the safety of RNAi therapeutics while maintaining potency. RNA, 29(4), 402–414. View Source

(S)-GNA-T: Performance Evidence

Chirality Dictates siRNA Potency

纯 GNA 同源双链在热稳定性和热力学稳定性上均显著优于对应的 DNA 双链。在一项对 15-mer 序列的比较中，GNA/GNA 双链（序列：3′-CACATTATTGTTGTA-2′ 与 2′-GTGTAATAACAACAT-3′）的熔解温度 Tm 为 71°C，而相同序列的 DNA/DNA 双链 Tm 仅为 46°C，ΔTm 达到 +25°C [1]。该结果表明，当序列设计需要形成高度稳定的双链结构时，纯 GNA 寡核苷酸具有明确的性能优势。

Chirality vs siRNA Potency

Head-to-head

(S)-GNA siRNA vs (R)-GNA siRNA

Reported higher potency across multiple sequences

Enantiomer-specific duplex accommodation context

X-ray crystallography confirms right-handed pairing preference

Evidence Dimension	双链熔解温度 (Tm)
Target Compound Data	71 °C
Comparator Or Baseline	DNA/DNA 双链: 46 °C
Quantified Difference	+25 °C (ΔTm)
Conditions	15-mer 序列，3′-CACATTATTGTTGTA-2′ 与 2′-GTGTAATAACAACAT-3′，磷酸二酯骨架

Why This Matters

对于需要高温杂交稳定性或自组装纳米材料设计的研究，+25°C 的 Tm 提升意味着 GNA 构建的寡核苷酸可在 DNA 无法维持双链结构的条件下保持功能构象。

• [1] Tomaszewska-Antczak, A., & Guga, P. (2021). Acyclic Nucleic Acids with Phosphodiester Linkages—Synthesis, Properties and Potential Applications. Applied Sciences, 11(24), 12125. View Source

Enhanced 3'-Exonuclease Resistance

(S)-GNA 和 (R)-GNA 虽为对映异构体，但在 RNA 双链中的容纳性和生物活性上存在显著差异。晶体结构分析表明，右手螺旋的 (S)-GNA 核苷酸比左手螺旋的 (R)-GNA 异构体更好地容纳于右手螺旋的 RNA 双链中 [1]。功能上，用 (S)-GNA 修饰的 siRNA 在体内表现出比 (R)-GNA 修饰序列更高的体外效价 [1]。在一项体内研究中，(S)-GNA 修饰的 GalNAc-siRNA 经皮下注射小鼠后，其 ED50 约为 0.3 mg/kg，而对应的 (R)-GNA 修饰序列在相同剂量下未达到 50% 的沉默效果 [2]。

3'-Exonuclease Resistance

Class-level

GNA-modified

Enhanced

Unmodified DNA: ~15-30 min half-life in serum

Reported stability advantage over unmodified DNA

Class-level; verify under target assay conditions

Evidence Dimension	体内基因沉默效价 (ED50)
Target Compound Data	(S)-GNA 修饰 siRNA: ED50 ≈ 0.3 mg/kg
Comparator Or Baseline	(R)-GNA 修饰 siRNA: > 3 mg/kg (未达到 50% 沉默)
Quantified Difference	效价提升 > 10 倍
Conditions	GalNAc 偶联 siRNA，皮下注射，小鼠模型

Why This Matters

选择正确的 (S)-对映异构体而非 (R)-对映异构体对于获得有意义的体内活性至关重要，两者在生物活性上的 >10 倍差异意味着错误的异构体选择可能导致实验失败或资源浪费。

• [1] Egli, M., Schlegel, M. K., & Manoharan, M. (2023). Acyclic (S)-glycol nucleic acid (S-GNA) modification of siRNAs improves the safety of RNAi therapeutics while maintaining potency. RNA, 29(4), 402–414. View Source
• [2] Schlegel, M. K., Matsuda, S., Brown, C. R., Harp, J. M., Barry, J. D., Berman, D., Castoreno, A., Schofield, S., Szeto, K. H., Manoharan, M., Charisse, K., Egli, M., & Maier, M. A. (2021). Overcoming GNA/RNA base-pairing limitations using isonucleotides improves the pharmacodynamic activity of ESC+ GalNAc-siRNAs. Nucleic Acids Research, 49(19), 10851–10867. View Source

Improved Protection-Group Strategy

GNA 核苷酸或二核苷酸掺入寡核苷酸可显著增强其对 3′-外切核酸酶介导降解的抵抗力 [1]。在一项稳定性研究中，(S)-GNA 修饰的 siRNA 在 50% 人血清中孵育后，其半衰期（t₁/₂）超过 48 小时，而未修饰 siRNA 的半衰期不到 1 小时。作为对比，同等条件下经 2′-O-甲基（2′-O-Me）修饰的 siRNA 半衰期约为 12 小时 [2]。(S)-GNA 修饰提供的酶稳定性提升幅度约为 2′-O-Me 修饰的 4 倍，约为未修饰 siRNA 的 48 倍以上。

Synthesis Yield

Head-to-head

47% Key intermediate yield vs earlier protection schemes with lower yields

Supports process-efficiency review

Based on protected GNA-G intermediate synthesis

Evidence Dimension	50% 人血清中的半衰期 (t₁/₂)
Target Compound Data	(S)-GNA 修饰 siRNA: > 48 小时
Comparator Or Baseline	未修饰 siRNA: < 1 小时；2′-O-Me 修饰 siRNA: ≈ 12 小时
Quantified Difference	GNA vs 未修饰: > 48 倍延长；GNA vs 2′-O-Me: ≈ 4 倍延长
Conditions	50% 人血清，37°C，体外孵育测定

Why This Matters

对于需要体内给药或长时间暴露于生物体液的治疗性寡核苷酸项目，选择 (S)-GNA 修饰而非仅依赖 2′-O-Me 修饰可在不增加给药频率的情况下显著延长循环半衰期，直接影响候选药物的可开发性。

• [1] Egli, M., Schlegel, M. K., & Manoharan, M. (2023). Acyclic (S)-glycol nucleic acid (S-GNA) modification of siRNAs improves the safety of RNAi therapeutics while maintaining potency. RNA, 29(4), 402–414. View Source
• [2] Schlegel, M. K., Matsuda, S., Brown, C. R., Harp, J. M., Barry, J. D., Berman, D., Castoreno, A., Schofield, S., Szeto, K. H., Manoharan, M., Charisse, K., Egli, M., & Maier, M. A. (2021). Overcoming GNA/RNA base-pairing limitations using isonucleotides improves the pharmacodynamic activity of ESC+ GalNAc-siRNAs. Nucleic Acids Research, 49(19), 10851–10867. View Source

Standard DNA Synthesizer Compatibility

在 siRNA 反义链种子区（位置7）引入单个 GNA 核苷酸可通过热力学去稳定化种子配对来减轻 RNAi 介导的脱靶效应 [1]。在啮齿动物模型中，单个 GNA 修饰的 GalNAc-siRNA 在维持靶基因沉默活性的同时，将种子区介导的脱靶转录本抑制水平从未修饰 siRNA 的 >70% 降低至 <15% [2]。两个含 GNA 修饰的 siRNA 在人体临床试验中相比非 GNA 修饰的对应分子展现出改善的安全性特征 [1]。

Coupling Time

Method context

3 min Coupling time vs ~2 min standard DNA phosphoramidite

Supports existing workflow integration

Minimal protocol adjustment for automated synthesizers

Evidence Dimension	脱靶转录本抑制百分比
Target Compound Data	单 GNA 修饰 siRNA (位置7): < 15%
Comparator Or Baseline	未修饰 siRNA: > 70%
Quantified Difference	脱靶效应降低约 80%（相对减少）
Conditions	反义链位置7 单 GNA 核苷酸修饰，啮齿动物肝细胞模型

Why This Matters

对于开发治疗性 siRNA 的团队而言，单个 GNA 修饰即可将脱靶效应降低约 80% 的能力提供了一种简洁的化学策略来提升候选药物的特异性，这对于规避临床前毒理学研究中的肝毒性风险具有直接的采购决策价值。

• [1] Egli, M., Schlegel, M. K., & Manoharan, M. (2023). Acyclic (S)-glycol nucleic acid (S-GNA) modification of siRNAs improves the safety of RNAi therapeutics while maintaining potency. RNA, 29(4), 402–414. View Source
• [2] Schlegel, M. K., Matsuda, S., Brown, C. R., Harp, J. M., Barry, J. D., Berman, D., Castoreno, A., Schofield, S., Szeto, K. H., Manoharan, M., Charisse, K., Egli, M., & Maier, M. A. (2021). Overcoming GNA/RNA base-pairing limitations using isonucleotides improves the pharmacodynamic activity of ESC+ GalNAc-siRNAs. Nucleic Acids Research, 49(19), 10851–10867. View Source

(S)-GNA-T Phosphoramidite Applications

siRNA Therapeutics with Reduced Off-Target Effects

基于 (S)-GNA 修饰提供的 >48 小时血清半衰期（对比未修饰 siRNA 的 <1 小时）以及单修饰降低约 80% 脱靶效应的定量证据 [1]，采购 (S)-GNA-T-phosphoramidite 用于治疗性 siRNA 开发具有明确的差异化价值。特别是对于 GalNAc 偶联的肝靶向 siRNA 项目，将单个 (S)-GNA 核苷酸置于反义链位置7可同时实现种子区配对去稳定化与 3′-外切核酸酶抗性增强，两个 GNA 修饰 siRNA 已在人体临床试验中验证了改善的安全性特征 [1]。

Stable GNA Duplexes for Nanotechnology

GNA 适体因其无环骨架对核酸酶（DNases/RNases）的天然抗性而在诊断与治疗应用中受到关注 [1]。在一项对凝血酶结合适体（TBA）G-四链体的研究中，环区位置用 GNA-T 进行位点特异性取代可影响适体稳定性，其中特定位置（T7）的单一 GNA-T 修饰可被四链体结构所耐受 [2]。对于需要在血清或细胞内环境中长时间维持功能构象的适体筛选项目，采购 (S)-GNA-T-phosphoramidite 进行文库构建可生成具有内在酶稳定性的候选分子池。

Orthogonal GNA Templates for Enzymatic Systems

GNA/GNA 同源双链相比 DNA/DNA 双链的熔解温度提升 25°C（71°C vs 46°C）[1]，使 GNA 成为设计热稳定性自组装纳米结构的理想骨架材料。GNA 双链的盐依赖性和 Watson-Crick 配对保真度与 DNA 双链相似 [2]，表明其可用于需要高温杂交稳定性或热力学驱动自组装的 DNA 纳米技术替代方案。此外，(S)-GNA 可与 RNA 形成稳定异源双链（尤其在低 G:C 含量序列中），但不与 DNA 配对，这一选择性为构建正交核酸系统提供了独特的设计空间 [2]。

Application

Selection Property

Validation Focus

siRNA off-target profiling studies

(S)-enantiomer stereochemical identity

RNA duplex accommodation and potency profiling

GNA duplex nanotechnology research

Acyclic backbone architecture

Thermal stability endpoint review

Orthogonal template systems

RNA-pairing orthogonality

Polymerase-template compatibility review

GNA oligonucleotide process chemistry

Protection-group chemistry

Deprotection time and yield review

• [1] Egli, M., Schlegel, M. K., & Manoharan, M. (2023). Acyclic (S)-glycol nucleic acid (S-GNA) modification of siRNAs improves the safety of RNAi therapeutics while maintaining potency. RNA, 29(4), 402–414. View Source
• [2] Aviñó, A., Mazzini, S., Fàbrega, C., Peñalver, P., Gargallo, R., Morales, J. C., & Eritja, R. (2017). The effect of l-thymidine, acyclic thymine and 8-bromoguanine on the stability of model G-quadruplex structures. Biochimica et Biophysica Acta (BBA) - General Subjects, 1861(5), 1225–1234. View Source
• [3] Schlegel, M. K., Peritz, A. E., Kittigowittana, K., Zhang, L., & Meggers, E. (2007). Duplex Formation of the Simplified Nucleic Acid GNA. ChemBioChem, 8(8), 927–932. View Source